Methyl 2-(chlorosulfonyl)-5-fluorobenzoate
Overview
Description
Scientific Research Applications
Synthesis and Chemical Process Optimization
- Continuous-Flow Diazotization Process : A highly efficient synthesis method for Methyl 2-(chlorosulfonyl)benzoate was developed, involving continuous-flow diazotization. This method significantly reduces side reactions like hydrolysis, even with high concentrations of hydrochloric acid, demonstrating the potential of flow reactors in inhibiting parallel side reactions (Yu et al., 2016).
- Optimization of Synthesis Methods : Various synthesis methods were compared to optimize the production of Methyl 2-amino-5-fluorobenzoate, a precursor to Methyl 2-(chlorosulfonyl)-5-fluorobenzoate. An optimal route involving reactions with mixed acid and methanol was identified, offering high yield and purity (Yin Jian-zhong, 2010).
Advanced Material Development
- Fluorescent Sensor Development : Research focused on creating a fluorescent sensor for Al3+ detection using a compound related to this compound. This sensor displayed high selectivity and sensitivity, with potential applications in bio-imaging fluorescent probes (Ye et al., 2014).
- Single-Molecule Magnet Enhancement : By substituting bridging ligands in {CrLn} single-molecule magnets with derivatives of this compound, significant improvements in magnetic properties were achieved. This has implications for magnetic data storage and quantum computing applications (Langley et al., 2016).
Analysis and Characterization Techniques
- Structural Analysis through Crystallography : The crystal structures of compounds containing this compound analogs were analyzed. Such studies are crucial for understanding molecular interactions and designing new materials with desired properties (Li et al., 2005).
Environmental and Analytical Applications
- Electrochemical Analysis : Methylfluorobenzoates, closely related to this compound, were analyzed using electrochemical methods. This research provides insights into the behavior of such compounds in electrochemical environments, which is relevant for environmental monitoring and sensing applications (Muthukrishnan & Sangaranarayanan, 2010).
Properties
IUPAC Name |
methyl 2-chlorosulfonyl-5-fluorobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClFO4S/c1-14-8(11)6-4-5(10)2-3-7(6)15(9,12)13/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZFGHWPSHRTFCC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)F)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClFO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1374249-78-1 | |
Record name | methyl 2-(chlorosulfonyl)-5-fluorobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.